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Compound of Interest

Compound Name: 3-Methoxycinnamic acid

Cat. No.: B145887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, structure, and

relevant experimental methodologies for 3-Methoxycinnamic acid. It is intended to serve as a

technical resource for professionals in research and development.

Chemical and Physical Properties
3-Methoxycinnamic acid, also known as m-methoxycinnamic acid, is a hydroxycinnamic acid

derivative.[1][2] It typically appears as a white to light brown fine crystalline powder.[1][3] The

compound serves as a key intermediate in the synthesis of molecules with potential therapeutic

applications, such as phosphatidylcholines that exhibit antiproliferative properties against

human cancer cell lines.[1]

The key quantitative properties of 3-Methoxycinnamic acid are summarized in the table below

for easy reference and comparison.
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Property Value Reference

Molecular Formula C₁₀H₁₀O₃ [2][4][5]

Molecular Weight 178.18 g/mol [2][4]

Monoisotopic Mass 178.062994177 Da [2][3]

Melting Point 116-119 °C [1]

Topological Polar Surface Area 46.5 Å² [2][3]

Hydrogen Bond Donor Count 1 [2][3]

Hydrogen Bond Acceptor

Count
3 [2][3]

Rotatable Bond Count 3 [2][3]

Complexity 198 [2][3]

Chemical Structure and Identifiers
The structure of 3-Methoxycinnamic acid is characterized by a benzene ring substituted with

a methoxy group at the meta-position (position 3) and an acrylic acid group. The molecule

exists predominantly as the trans or (E)-isomer due to the steric hindrance of the phenyl and

carboxyl groups.[2][4][5]

IUPAC Name: (E)-3-(3-methoxyphenyl)prop-2-enoic acid[2]

Synonyms: trans-3-Methoxycinnamic acid, m-Methoxycinnamic acid, 3-(3-

Methoxyphenyl)acrylic acid[4][5]

CAS Registry Number: 6099-04-3[2][4][5]

Canonical SMILES: COC1=CC=CC(=C1)/C=C/C(=O)O[2]

InChI: InChI=1S/C10H10O3/c1-13-9-4-2-3-8(7-9)5-6-10(11)12/h2-7H,1H3,(H,11,12)/b6-5+[2]

[4]

InChIKey: LZPNXAULYJPXEH-AATRIKPKSA-N[2][4]
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¹H NMR: Spectra available in CDCl₃.[6]

¹³C NMR: Spectra available in CDCl₃.[2][6]

IR Spectra: Available for KBr disc and as FTIR (Mull) and ATR-IR.[2][6]

Raman Spectra: Data has been recorded.[2][6]

Mass Spectrometry (GC-MS): Data available from the NIST Mass Spectrometry Data Center.

[2]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 3-Methoxycinnamic acid are crucial

for its application in research. Below are summaries of cited experimental protocols.

This method involves the condensation of an aldehyde with a compound containing an active

methylene group, such as malonic acid.

Methodology:

Reaction Setup: In a suitable reactor, add m-methoxybenzaldehyde (1361 mg) and

dimethylbenzene (20 mL).[7]

Addition of Reagents: While stirring at room temperature, add malonic acid (3 mL). Continue

stirring for 30 minutes.[7]

Catalyst Addition: Add pyridine (1000 mg) as a catalyst.[7]

Reaction Conditions: Heat the mixture to 80 °C and continue stirring for 2 hours.[7]

Work-up and Purification: After the reaction is complete, the mixture undergoes post-

treatment and purification processes to yield the final product, 3-Methoxycinnamic acid.

The reported yield is approximately 91-94%.[7]
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Caption: Knoevenagel-Doebner Synthesis Workflow. (Max Width: 760px)
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An alternative synthesis involves a palladium-catalyzed cross-coupling reaction.

Methodology:

Reaction Setup: Add Lithium tert-butoxide or Potassium tert-butoxide (3.0 mmol), water (2.0

mL), and acrylic acid (1.2 mmol) to a Schlenk tube under a nitrogen atmosphere and stir for

10 minutes at room temperature.[1]

Addition of Reagents: Subsequently, add m-bromoanisole (1.0 mmol) and a palladium(II)-

imidazole complex catalyst (1.0 mol%).[1]

Reaction Conditions: Stir the reaction mixture at 100 °C for 12 hours.[1]

Work-up: Cool the mixture to room temperature and adjust the pH to 1 with 4 M hydrochloric

acid.[1]

Extraction and Purification: Extract the product with ethyl acetate. Wash the organic phase

with saturated brine and dry it over anhydrous sodium sulfate. Remove the solvent under

reduced pressure. Purify the resulting residue by flash column chromatography on silica gel

to obtain 3-Methoxycinnamic acid.[1]

Biological Activity and Signaling Pathways
While 3-Methoxycinnamic acid itself is primarily known as a synthetic intermediate, its

derivatives and related compounds show significant biological activity. Recent studies have

begun to explore the direct biological effects of 3-Methoxycinnamic acid.

Research has indicated that 3-Methoxycinnamic acid (3MCA) possesses potential as an

antibiotic resistance modulator.[8][9]

Activity: While 3MCA shows no significant direct antibacterial effect (MIC > 512 μg/ml), it can

enhance the efficacy of conventional antibiotics against multidrug-resistant (MDR) bacterial

strains.[8][9]

Synergistic Effects: It has been shown to synergistically enhance the activity of gentamicin

against MDR Escherichia coli (reducing the MIC by 60.3%) and ampicillin against MDR

Staphylococcus aureus (reducing the MIC by 37%).[8][9]
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Mechanism: The exact mechanism is still under investigation, but molecular docking studies

suggest that 3MCA can bind to bacterial proteins, potentially interfering with resistance

mechanisms like efflux pumps or biofilm formation.[8]

Experimental Setup
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Caption: Workflow for Antibiotic Modulation Assay. (Max Width: 760px)

The biological activities of other methoxycinnamic acid isomers and derivatives provide

important context for potential research directions.

Ferulic Acid (4-hydroxy-3-methoxycinnamic acid): This related compound is known to

induce apoptosis in cancer cells by modulating cell cycle proteins (p53, p21) and blocking

signaling pathways such as ERK and Akt.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://academic.oup.com/femsle/article/doi/10.1093/femsle/fnaf134/8343312
https://www.benchchem.com/product/b145887?utm_src=pdf-body-img
https://www.benchchem.com/product/b145887?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/33931140/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


p-Methoxycinnamic Acid (p-MCA): Demonstrates a wide range of activities, including

neuroprotective, antidiabetic, and anticancer effects.[11][12]

3,4,5-Trimethoxycinnamic Acid (TMCA): Derivatives of TMCA have been evaluated as

antitumor, antiviral, and anti-inflammatory agents.[13]

These findings suggest that the methoxy-substituted cinnamic acid scaffold is a privileged

structure in drug discovery, warranting further investigation into the specific therapeutic

potential of 3-Methoxycinnamic acid and its novel derivatives.[13][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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